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Compound of Interest

N-methoxy-N,4-
Compound Name:
dimethylbenzamide

Cat. No.: B051002

CAS Number: 122334-36-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-methoxy-N,4-
dimethylbenzamide, a member of the Weinreb amide class of compounds. Due to the limited
availability of published research specifically on this molecule, this document combines
available data with established principles for this class of reagents to offer a thorough technical
resource.

Core Compound Data

N-methoxy-N,4-dimethylbenzamide is a substituted aromatic Weinreb amide. These amides
are notable for their utility in organic synthesis, particularly in the formation of ketones from
organometallic reagents.
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Property Value Source

Molecular Formula C10H13NO2 --INVALID-LINK--

Molecular Weight 179.22 g/mol --INVALID-LINK--
Colorless to Almost colorless

Appearance o --INVALID-LINK--
clear liquid

Purity >95.0% (GC) --INVALID-LINK--
Sealed in dry, room

Storage --INVALID-LINK--
temperature

Spectroscopic Data

While a complete set of spectroscopic data is not available in published literature, the following
13C NMR data has been reported.

Data Type Details

13C NMR Spect A 3C NMR spectrum is available on PubChem,
ectrum
P provided by John Wiley & Sons, Inc.[1]

Proposed Synthesis Protocol

A specific, peer-reviewed synthesis protocol for N-methoxy-N,4-dimethylbenzamide is not
readily available. However, a standard and reliable method for the synthesis of Weinreb amides
involves the coupling of an acid chloride with N,O-dimethylhydroxylamine hydrochloride. The
following is a representative experimental protocol based on this established methodology.

Reaction: 4-methylbenzoyl! chloride + N,O-dimethylhydroxylamine hydrochloride — N-
methoxy-N,4-dimethylbenzamide

Materials:
» 4-methylbenzoyl chloride

» N,O-dimethylhydroxylamine hydrochloride
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Pyridine or Triethylamine (base)

Dichloromethane (solvent)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate
Procedure:

» To a stirred solution of N,O-dimethylhydroxylamine hydrochloride in dichloromethane at 0 °C,
add the base (e.qg., pyridine or triethylamine) dropwise.

e Allow the mixture to stir for 15-30 minutes at 0 °C.
o Slowly add a solution of 4-methylbenzoyl chloride in dichloromethane to the reaction mixture.

 Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC
until the starting material is consumed.

e Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.
o Separate the organic layer and wash sequentially with water and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield the pure N-
methoxy-N,4-dimethylbenzamide.

Synthetic Utility: The Weinreb Ketone Synthesis

The primary utility of N-methoxy-N,4-dimethylbenzamide is as a precursor in the Weinreb
ketone synthesis. This reaction allows for the formation of ketones from the reaction of the
Weinreb amide with organometallic reagents, such as Grignard reagents or organolithium
compounds. A key advantage of this method is that the intermediate tetrahedral adduct is
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stabilized by chelation of the methoxy group to the metal, preventing the over-addition that
leads to tertiary alcohols, a common side product in reactions with other carboxylic acid
derivatives.[2]

The general mechanism involves the nucleophilic addition of the organometallic reagent to the
amide carbonyl, forming a stable, chelated intermediate. This intermediate does not collapse to
the ketone until acidic workup.

Biological and Pharmacological Activity

There is currently no publicly available data on the biological or pharmacological activity of N-
methoxy-N,4-dimethylbenzamide. Its primary known application is in the field of organic
synthesis. Researchers in drug development may find its utility in the construction of more
complex molecules with potential therapeutic applications.

Visualizations
Synthesis Workflow
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Caption: Proposed workflow for the synthesis of N-methoxy-N,4-dimethylbenzamide.

General Mechanism of Weinreb Ketone Synthesis
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Caption: General mechanism of the Weinreb ketone synthesis.

Safety Information

N-methoxy-N,4-dimethylbenzamide is classified with the following GHS hazard statements:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

Standard laboratory safety precautions, including the use of personal protective equipment,
should be observed when handling this compound.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview for Chemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051002#n-methoxy-n-4-dimethylbenzamide-cas-
number-122334-36-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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